Cas no 52107-79-6 (Ethanone, 1-(2-iodo-3-methylphenyl)-)

• Product Name: Ethanone, 1-(2-iodo-3-methylphenyl)-
• CAS No: 52107-79-6
• MF: C₉H₉IO
• MW: 260.071635007858
• CID: 360622
• PubChem ID: 13952019
• Update Time: 2025-04-19

Ethanone, 1-(2-iodo-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-iodo-3-methylphenyl)-
• 1-(2-Iodo-3-methyl-phenyl)-ethanone
• 52107-79-6
• 2'-Iodo-3'-methylacetophenone
• SCHEMBL4067363
• 1-(2-Iodo-3-methylphenyl)ethanone
• DTXSID90553156
• BMUDGSSRVPNBJV-UHFFFAOYSA-N
• 1-(2-Iodo-3-methylphenyl)ethan-1-one
• InChI=1/C9H9IO/c1-6-4-3-5-8(7(2)11)9(6)10/h3-5H,1-2H

• Inchi： 1S/C9H9IO/c1-6-4-3-5-8(7(2)11)9(6)10/h3-5H,1-2H3
• InChI Key： BMUDGSSRVPNBJV-UHFFFAOYSA-N
• SMILES： IC1C(C)=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 259.96937
• Monoisotopic Mass: 259.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07